![molecular formula C13H20N2O4 B6172341 4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}but-2-ynoic acid CAS No. 2648945-24-6](/img/no-structure.png)
4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}but-2-ynoic acid
Overview
Description
“4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}but-2-ynoic acid” is a chemical compound with the molecular formula C16H22N2O4 . It is also known by other names such as “4-[4-(tert-Butoxycarbonyl)piperazin-1-yl]benzoic acid” and “1-Piperazinecarboxylic acid, 4- (4-carboxyphenyl)-, 1- (1,1-dimethylethyl) ester” among others .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, attached to a but-2-ynoic acid group through a carbonyl group . The tert-butoxy group is attached to the carbonyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include an average mass of 306.357 Da and a monoisotopic mass of 306.157959 Da . Other properties such as boiling point, density, and pKa are not specified in the search results .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}but-2-ynoic acid' involves the protection of piperazine, followed by the addition of a butynoic acid derivative to the protected piperazine. The tert-butoxycarbonyl (Boc) group is used as the protecting group for the piperazine. The Boc group is then removed to obtain the final product.", "Starting Materials": [ "Piperazine", "tert-Butyl chloroformate", "4-piperidone", "But-2-ynoic acid", "Diisopropylethylamine (DIPEA)", "Dimethylformamide (DMF)", "Dichloromethane (DCM)", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate (EtOAc)", "Methanol (MeOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Protection of piperazine with tert-butyl chloroformate and DIPEA in DMF to obtain Boc-piperazine", "Addition of 4-piperidone to Boc-piperazine in DCM with DIPEA to obtain Boc-protected intermediate", "Addition of But-2-ynoic acid to Boc-protected intermediate in DCM with DIPEA to obtain Boc-protected final product", "Removal of Boc group with HCl in MeOH to obtain the final product" ] } | |
CAS RN |
2648945-24-6 |
Product Name |
4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}but-2-ynoic acid |
Molecular Formula |
C13H20N2O4 |
Molecular Weight |
268.3 |
Purity |
95 |
Origin of Product |
United States |
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